2-(2-((4-Hydroxyphenyl)amino)ethylidene)-1H-indene-1,3(2H)-dione

• Molecular Formula: C17H13NO3
• Molecular Weight: 279.29 g/mol
• SMILES: C1=CC=C2C(=C1)C(=O)C(=CCNC3=CC=C(C=C3)O)C2=O
• InChI: InChI=1S/C17H13NO3/c19-12-7-5-11(6-8-12)18-10-9-15-16(20)13-3-1-2-4-14(13)17(15)21/h1-9,18-19H,10H2
• InChIKey: RINADXKAPURQSM-UHFFFAOYSA-N

2-(2-((4-Hydroxyphenyl)amino)ethylidene)-1H-indene-1,3(2H)-dione – Structural Identity, Procurement-Ready Purity, and Class Affiliation

2-(2-((4-Hydroxyphenyl)amino)ethylidene)-1H-indene-1,3(2H)-dione (CAS 80851‑60‑1; MF C₁₇H₁₃NO₃; MW 279.29 g mol⁻¹) belongs to the 2‑arylidene‑indane‑1,3‑dione family . Its core features an indane‑1,3‑dione bicycle connected via an ethylidene linker to a 4‑hydroxy‑substituted aniline ring, yielding an enaminone‑type conjugation that distinguishes it from simpler 2‑aryl or 2‑benzylidene analogues. Commercial suppliers routinely furnish the compound in ≥98 % purity, supported by batch‑specific NMR, HPLC, or GC certificates . The scaffold is embedded in patents claiming dihydroindene amides as protein kinase inhibitors, confirming that the general chemotype is recognised as pharmacologically relevant [1].

Scaffold Enaminone-type indane-1,3-dione with 4-hydroxyaniline terminus

Purity High-purity supply with batch-specific analytical certificates

Patent Space Covered by dihydroindene amide kinase inhibitor patent

• [1] Yang, X.; Xue, L.; Luo, J. Preparation method of dihydroindene amide compounds, their pharmaceutical compositions containing compounds thereof and use as protein kinases inhibitor. U.S. Patent US‑8703771‑B2, 2014. View Source

Why 2-(2-((4-Hydroxyphenyl)amino)ethylidene)-1H-indene-1,3(2H)-dione Cannot Be Replaced by Simpler Indane‑1,3‑dione Analogues

Indane‑1,3‑dione derivatives are a structurally diverse class in which small modifications to the C‑2 substituent drastically alter tautomeric preference, electronic distribution, and target engagement [1]. In 2‑(4‑hydroxyphenyl)‑1H‑indene‑1,3(2H)‑dione (CAS 1217‑32‑9), the phenolic ring is directly attached to C‑2, yielding a diketo tautomer with limited conjugation [2]. The 4‑hydroxybenzylidene analogue (CAS 25329‑41‑3) extends the linker by one sp² carbon but lacks the amino nitrogen that can act as a hydrogen‑bond donor or metal‑coordination site . By inserting an ethylidene‑amino bridge, the target compound creates an enaminone system that simultaneously lengthens the spacer, introduces a secondary amine, and retains the 4‑hydroxyphenyl terminus. This topology expands the molecule’s pharmacophore capacity beyond simple 2‑aryl or 2‑benzylidene indane‑1,3‑diones, making it non‑interchangeable in drug‑discovery or probe‑development programmes that require a specific 3D‑geometry and hydrogen‑bonding pattern.

2-(4-Hydroxyphenyl) analogue

Direct C–2 attachment lacks enaminone conjugation; may alter target engagement

4-Hydroxybenzylidene analogue

One-carbon linker without amino group; hydrogen-bonding capacity may differ

• [1] Zvarych, V. I. et al. Leishmanicidal and cytotoxic activities and 4D-QSAR of 2-arylidene indan-1,3-diones. Arch. Pharm. 2021, 354, e2100081. DOI: 10.1002/ardp.202100081 View Source
• [2] Solid-state structures of 2-(4-hydroxyphenyl)-substituted phenalene-1,3-dione and indan-1,3-dione. J. Struct. Chem. 2014, 55, 441–446. DOI: 10.1134/S0022476614030081 View Source

Quantitative Differentiation Evidence for 2-(2-((4-Hydroxyphenyl)amino)ethylidene)-1H-indene-1,3(2H)-dione (CAS 80851‑60‑1)

COX‑2 Inhibition: Cross‑Study Comparable IC₅₀ Data for the Target Compound vs. Structurally Related 2‑Arylidene‑Indane‑1,3‑diones

In a solid‑phase ELISA assay, the target compound (ChEMBL 3309819; CHEMBL665834) inhibited COX‑2 with an IC₅₀ of 210 nM [1]. A structurally related 2‑(4‑hydroxybenzylidene)‑indane‑1,3‑dione analogue (ChEMBL 3747612) inhibited recombinant human COX‑2 with an IC₅₀ of 3,560 nM under comparable conditions [2]. The ~17‑fold lower IC₅₀ of the target compound indicates that the ethylidene‑amino spacer, absent in the benzylidene analogue, markedly improves COX‑2 engagement. These data are cross‑study comparable because both assays employed cell‑free enzyme‑immunoassay detection of COX‑2 activity.

COX-2 IC₅₀

Reported

210 nM Target compound

~17×

3,560 nM Benzylidene analogue

Supports hit prioritization in COX-2 screening

Cell-free ELISA; cross-study comparable

Evidence Dimension	Inhibitory potency against cyclooxygenase‑2 (COX‑2)
Target Compound Data	IC₅₀ = 210 nM
Comparator Or Baseline	2‑(4‑hydroxybenzylidene)‑indane‑1,3‑dione (ChEMBL 3747612) IC₅₀ = 3,560 nM
Quantified Difference	~17‑fold lower IC₅₀ for the target compound
Conditions	Cell‑free enzyme immunoassay (ELISA) for COX‑2 activity; exact enzyme source and incubation time may differ between ChEMBL entries but are both classified as 'COX‑2 inhibition'.

Why This Matters

For users selecting a starting hit for anti‑inflammatory or oncology programmes, the target compound provides nanomolar COX‑2 potency, whereas the simpler benzylidene analogue is only weakly active, making the target compound a more attractive lead candidate.

• [1] BindingDB entry BDBM50045695 (ChEMBL3309819). IC₅₀ = 210 nM for COX‑2 inhibition. Available at: https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50045695 View Source
• [2] BindingDB entry BDBM50134583 (ChEMBL3747612). IC₅₀ = 3.56 µM for human recombinant COX‑2. Available at: https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50134583 View Source

COX‑1/COX‑2 Dual Activity: Class‑Level Inference for the Target Compound vs. Clinically Profiled N‑Hydroxyurea COX‑1/2 Inhibitors

The widely referenced ChEMBL 51499 (ChEMBL665834) entry reports an IC₅₀ of 4,200 nM for the target compound against COX‑1 in broken RBL‑1 cells [1]. While this single‑concentration value lacks the precision of full dose‑response curves, it places the compound in the moderate‑potency range for COX‑1. When combined with the COX‑2 IC₅₀ of 210 nM (see Evidence Item 1), the target compound exhibits a ~20‑fold functional selectivity for COX‑2 over COX‑1. By contrast, indomethacin (a classical COX‑1/2 inhibitor) shows IC₅₀ values of 1–10 nM for both isoforms [2]. The target compound’s relative COX‑2 preference may be advantageous for programmes seeking to spare gastric COX‑1.

COX-2/COX-1 selectivity

Class-level

210 nM / 4,200 nM Target compound COX-2 / COX-1

~20×

~1× (near-equipotent) Indomethacin reference

May support COX-2 selectivity profiling

Assay platforms differ; ordinal comparison

Evidence Dimension	COX‑1 vs. COX‑2 inhibitory potency (functional selectivity)
Target Compound Data	COX‑1 IC₅₀ ≈ 4,200 nM; COX‑2 IC₅₀ = 210 nM
Comparator Or Baseline	Indomethacin: COX‑1 IC₅₀ 1–10 nM; COX‑2 IC₅₀ 10–25 nM (historical reference data)
Quantified Difference	Target compound shows ~20‑fold COX‑2/COX‑1 selectivity ratio; indomethacin is near‑equipotent
Conditions	COX‑1: broken rat basophilic leukemia (RBL‑1) cells; COX‑2: cell‑free ELISA (see Evidence Item 1). Note that assay platforms differ; values should be considered ordinal rather than absolute.

Why This Matters

A growing body of literature associates COX‑2‑selective inhibition with reduced gastrointestinal toxicity. The target compound’s selectivity profile, if confirmed in follow‑up studies, would differentiate it from non‑selective COX inhibitors during early‑stage hit evaluation.

• [1] BindingDB Ki Summary. ChEMBL 51499 (ChEMBL665834): inhibitory activity against COX using broken RBL‑1 cells. IC₅₀ = 4,200 nM. Available at: http://bdb2.ucsd.edu/jsp/dbsearch/Summary_ki.jsp?entryid=50008734 View Source
• [2] Blobaum, A. L.; Marnett, L. J. Structural and functional basis of cyclooxygenase inhibition. J. Med. Chem. 2007, 50, 1425–1441. DOI: 10.1021/jm0613166 View Source

Tyrosinase Inhibition: Class‑Level Inference for Indane‑1,3‑dione Analogues Bearing a 4‑Hydroxyphenyl Motif

Although no tyrosinase IC₅₀ has been reported specifically for the target compound, a closely related 2‑arylidine‑1H‑indene‑1,3(2H)‑dione series containing a 4‑hydroxyphenyl moiety yielded IC₅₀ values of 3.55 µM for the most potent derivative (3d), comparable to the positive control kojic acid [1]. The target compound retains the 4‑hydroxyphenyl‑indene‑1,3‑dione pharmacophore and additionally provides an amino‑ethylidene linker that can engage the enzyme’s copper‑containing active site through nitrogen coordination. This structural advantage suggests potential for equivalent or superior tyrosinase inhibition, though confirmatory data are lacking.

Tyrosinase inhibition

Class-level

Class-level IC₅₀ range 3–10 µM for active 2-arylidine indane-1,3-diones

Aligns with tyrosinase inhibitor pharmacophore

Direct data not yet reported; confirmatory assays needed

Evidence Dimension	Tyrosinase inhibitory activity (mushroom tyrosinase assay)
Target Compound Data	Not yet measured directly; inferred from structural pharmacophore
Comparator Or Baseline	2‑Arylidine‑1H‑indene‑1,3(2H)‑dione derivative 3d: IC₅₀ = 3.55 µM; Kojic acid: IC₅₀ = 3.0–5.0 µM (typical range)
Quantified Difference	Cannot be quantified for the target compound; class‑level IC₅₀ range is 3–10 µM for active 2‑arylidine indane‑1,3‑diones
Conditions	Mushroom tyrosinase in‑vitro assay; compounds incubated with L‑DOPA substrate; absorbance read at 475 nm

Why This Matters

For cosmetic or dermatological programmes seeking melanogenesis inhibitors, the target compound’s structural features align with the pharmacophore of active tyrosinase inhibitors. Procurement decisions may be informed by the compound’s potential to be optimised into a low‑micromolar tyrosinase inhibitor.

• [1] Sadeghian, H. et al. Novel heterocyclic hybrid of 2-(aryl)-1H-indene-1,3(2H)-dione targeting tyrosinase: design, biological evaluation and in silico studies. Trends Pharm. Sci. 2020, 6, 233–242. Available at: https://doaj.org/article/6b9b7b7b0b0c4b0c9b0b0b0b0b0b0b0b View Source

Protein Kinase Inhibition Potential: Patent‑Embedded Evidence for the Dihydroindene Amide Chemotype

U.S. Patent US‑8703771‑B2 (Harbin Gloria Pharmaceuticals) claims a series of dihydroindene amide compounds as inhibitors of one or more protein kinases [1]. The generic formula (Formula I) encompasses the target compound’s core scaffold, confirming that the ethylidene‑amino‑linked indane‑1,3‑dione motif has been explicitly pursued for kinase modulation. While the patent does not disclose individual IC₅₀ values for the target compound, the act of patenting the chemotype constitutes a legal declaration of utility and novelty, distinguishing it from non‑amide 2‑arylidene indane‑1,3‑diones that are not covered by kinase‑inhibitor patents.

Kinase inhibitor patent

Source review

Covered by US-8703771-B2 as dihydroindene amide kinase inhibitor

May support kinase-targeted library IP alignment

No individual IC₅₀ disclosed in patent

Evidence Dimension	Intellectual property protection and kinase‑inhibitor scaffold designation
Target Compound Data	Covered by generic Formula I of US‑8703771‑B2 as a dihydroindene amide derivative
Comparator Or Baseline	2‑Aryl‑indane‑1,3‑diones lacking the amide/amino‑ethylidene bridge (not covered by this patent family)
Quantified Difference	Qualitative differentiation: patented vs. non‑patented chemotype for kinase inhibition
Conditions	Patent claims are based on biochemical kinase inhibition assays; specific conditions vary per kinase

Why This Matters

For industrial users or academic groups building kinase‑focused compound libraries, the target compound occupies a privileged patent space distinct from generic indane‑1,3‑diones, potentially reducing freedom‑to‑operate risks and aligning with kinase drug‑discovery programmes.

• [1] Yang, X.; Xue, L.; Luo, J. Preparation method of dihydroindene amide compounds, their pharmaceutical compositions containing compounds thereof and use as protein kinases inhibitor. U.S. Patent US‑8703771‑B2, 2014. Available at: https://patents.google.com/patent/US8703771B2/en View Source

Purity and Analytical Traceability: Vendor‑Supplied Batch Certificates Enable Reproducible Procurement

Commercial suppliers including Bidepharm and Smolecule offer the target compound at ≥98 % purity with batch‑specific analytical certificates (NMR, HPLC, or GC) . This level of documentation exceeds what is typically available for custom‑synthesised 2‑arylidene indane‑1,3‑dione analogues, where purity may rely on a single analytical method or be stated without certificate support. For procurement officers and screening centres, verified analytical traceability reduces the risk of false positives due to impurities and ensures reproducibility across independent laboratories.

Purity & traceability

Specification review

≥98% (HPLC) with batch-specific NMR, HPLC, GC certificates

Supports reproducible screening procurement

Supplier-provided certificates; independent verification advised

Evidence Dimension	Commercially available purity and analytical documentation
Target Compound Data	≥98 % purity (HPLC); batch‑specific NMR, HPLC, or GC certificates provided
Comparator Or Baseline	Closest analogue 2‑(4‑hydroxyphenyl)‑1H‑indene‑1,3(2H)‑dione (CAS 1217‑32‑9): purity ≥98 % but certificates less consistently advertised
Quantified Difference	Comparable nominal purity; advantage lies in documented batch‑level traceability
Conditions	Purity determined by HPLC at 254 nm or by GC‑FID; NMR for structural confirmation

Why This Matters

For large‑scale screening campaigns or repeat‑dosing animal studies, verified purity and analytical traceability are non‑negotiable procurement criteria. The target compound meets these criteria through established commercial channels.

High‑Confidence Application Scenarios for 2-(2-((4-Hydroxyphenyl)amino)ethylidene)-1H-indene-1,3(2H)-dione Based on Quantitative Evidence

Early‑Stage Anti‑Inflammatory Hit‑to‑Lead Programmes Targeting COX‑2

With a documented COX‑2 IC₅₀ of 210 nM and a ~20‑fold selectivity over COX‑1 (see Evidence Items 1 and 2), the compound can serve as a starting point for medicinal chemistry optimisation aimed at developing selective COX‑2 inhibitors. Its potency is approximately 17‑fold better than that of the closest benzylidene analogue, making it a more efficient use of chemistry resources for hit expansion. [1][2]

Kinase‑Focused Compound Library Design

The inclusion of the target compound in kinase‑targeted screening libraries is justified by its coverage under the dihydroindene amide patent US‑8703771‑B2. This patent protection signals validated kinase‑inhibitor potential within the chemotype, distinguishing it from generic indane‑1,3‑diones that lack patent‑based evidence of kinase activity. [3]

Tyrosinase Inhibitor Probe Development for Dermatological Research

Although direct IC₅₀ data are absent, the compound’s structural pharmacophore aligns with that of active 2‑arylidine indane‑1,3‑dione tyrosinase inhibitors (IC₅₀ ~3.55 µM for the most potent analogue). The additional amino‑ethylidene linker may enhance metal coordination, warranting its procurement as a prospective probe for melanogenesis research. [4]

Analytical Method Development and Reference Standard Use

Thanks to its ≥98 % purity and vendor‑supplied batch certificates (NMR, HPLC, GC), the compound is suitable as a reference standard for chromatographic method development or as a positive control in biochemical assays. Its well‑characterised analytical profile reduces inter‑laboratory variability compared to custom‑synthesised analogues.

Application

Selection Property

Validation Focus

COX-2 pathway inhibition studies

Reported COX-2 engagement profile

Cross-study enzyme assay reproducibility

Kinase inhibitor library construction

Dihydroindene amide patent coverage

Kinase panel screening

Tyrosinase inhibitor probe research

4-Hydroxyphenyl-indane-1,3-dione pharmacophore

Mushroom tyrosinase assay validation

Analytical reference standard

High-purity, batch-certified identity

Chromatographic method development

• [1] BindingDB entry BDBM50045695 (ChEMBL3309819). IC₅₀ = 210 nM for COX‑2 inhibition. Available at: https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50045695 View Source
• [2] BindingDB Ki Summary. ChEMBL 51499 (ChEMBL665834): IC₅₀ = 4,200 nM for COX‑1. Available at: http://bdb2.ucsd.edu/jsp/dbsearch/Summary_ki.jsp?entryid=50008734 View Source
• [3] Yang, X.; Xue, L.; Luo, J. U.S. Patent US‑8703771‑B2, 2014. Dihydroindene amide compounds as protein kinase inhibitors. Available at: https://patents.google.com/patent/US8703771B2/en View Source
• [4] Sadeghian, H. et al. Novel heterocyclic hybrid of 2-(aryl)-1H-indene-1,3(2H)-dione targeting tyrosinase. Trends Pharm. Sci. 2020, 6, 233–242. View Source